Cas no 58594-50-6 (2,5-Pyrrolidinedione, 3-(2-nitrophenyl)-)

• Product Name: 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)-
• CAS No: 58594-50-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4050651
• Update Time: 2025-06-12

2,5-Pyrrolidinedione, 3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)-

• Inchi： 1S/C10H8N2O4/c13-9-5-7(10(14)11-9)6-3-1-2-4-8(6)12(15)16/h1-4,7H,5H2,(H,11,13,14)
• InChI Key： ASFSDXAAADZDOX-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(C2=CC=CC=C2[N+]([O-])=O)C1=O

Additional information on 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)-

Introduction to 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)- (CAS No. 58594-50-6)

2,5-Pyrrolidinedione, 3-(2-nitrophenyl)-, identified by its Chemical Abstracts Service (CAS) number 58594-50-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound features a pyrrolidinedione core substituted with a 2-nitrophenyl group, making it a versatile intermediate in synthetic chemistry and a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)- consists of a five-membered ring containing two carbonyl groups and an amine functionality, further modified by the electron-withdrawing nitro group on the phenyl ring. This unique arrangement imparts distinct reactivity and potential biological activity, making it a valuable building block in drug discovery and material science applications.

In recent years, the study of 2,5-Pyrrolidinedione derivatives has gained prominence due to their role in developing bioactive molecules. The presence of both the pyrrolidinedione and nitrophenyl moieties suggests potential interactions with biological targets such as enzymes and receptors. Researchers have been exploring its utility in synthesizing small-molecule inhibitors for various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of CAS No. 58594-50-6 is its synthetic flexibility. The nitro group can be reduced to an amino group under controlled conditions, allowing for further functionalization and diversification of the core structure. This property has enabled chemists to generate libraries of analogs with tailored pharmacological properties. For instance, modifications at the pyrrolidinedione ring have been investigated for enhancing binding affinity to specific biological targets.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)-. Molecular modeling studies suggest that the nitrophenyl substituent may enhance solubility and metabolic stability, critical factors for drug candidates. These insights have guided experimental efforts toward optimizing lead compounds for preclinical development.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in approved drugs. The pyrrolidinedione scaffold is found in several marketed medications, highlighting its biological relevance. By incorporating a 2-nitrophenyl group, researchers aim to leverage existing pharmacophores while introducing novel interactions that could improve therapeutic efficacy.

Moreover, the environmental and safety considerations associated with CAS No. 58594-50-6 are minimal under standard laboratory conditions. Its stability under ambient conditions makes it suitable for long-term storage and handling without special precautions. This ease of use has contributed to its popularity among academic and industrial researchers alike.

Future research directions may explore the role of 2,5-Pyrrolidinedione derivatives in modulating neurological disorders. The structural features of this compound suggest potential activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies have indicated that certain analogs exhibit inhibitory effects on key enzymes involved in these conditions.

In conclusion, 2,5-Pyrrolidinedione, 3-(2-nitrophenyl)- (CAS No. 58594-50-6) represents a promising compound with broad applications in pharmaceutical research. Its unique structural features, synthetic versatility, and potential biological activity position it as a key intermediate for developing novel therapeutics. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.